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Environmental Fate Profile of Chloroneb

Parameter Value Classification / Implication

Water Solubility (at 20°C) 8 mg/L [1] Low

Soil Degradation DT₅₀ (typical) 130 days [1] Persistent

Vapour Pressure (at 20°C) 400 mPa [1] Highly volatile

Octanol-Water Partition Coefficient (Log P) 3.58 [1] High

GUS Leachability Index 1.65 [1] Low leachability

Mechanism of Action and Environmental
Transformation

Chloroneb's environmental impact is influenced by its biochemical mechanism and transformation in soil.

Cellular Mechanism of Action: Chloroneb is a lipid peroxidation inhibitor classified in FRAC

Group 14. It exhibits systemic properties and is absorbed through plant roots [1]. At a cellular level,
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research indicates it causes lysis of the inner mitochondrial membrane in specific fungi and attacks

the nuclear membrane, with these effects becoming more pronounced at higher doses [2].
Transformation in Soil: A key environmental behavior is its interconversion by soil microorganisms.

Chloroneb can be metabolized into 2,5-dichloro-4-methoxyphenol, and this process is reversible
[2]. This cycle contributes to its persistence in the environment.

The following diagram outlines its primary environmental pathways and cellular mechanisms based on

available data:

Toxicity and Regulatory Status

Chloroneb presents a specific toxicity profile and is no longer approved for use in many regions.

Toxicity to Mammals and Non-Target Organisms: Chloroneb has been demonstrated to have low
to moderate toxicity to mammals, birds, fish, and aquatic invertebrates [1]. It is not highly toxic to
humans but is considered a skin and eye irritant [1]. Official categorization places it in Toxicity
Category IV (the lowest level) for oral, dermal, and inhalation toxicity, and Category III for ocular
irritation [3].

Regulatory Status: The fungicide is classified as obsolete and is not approved under current EC
Regulation 1107/2009 [1]. It was historically used as a seed treatment and on turf, ornamentals, and

crops like soybeans and cotton [1].

Guidance for Contemporary Research

Given the dated nature of the primary research on Chloroneb, your work as a researcher would benefit from

focusing on modern analytical and ecological techniques.

Leverage Modern Analytical Techniques: The use of suspect screening analysis with high-

resolution mass spectrometry, as demonstrated in recent ecotoxicological studies [4], is a powerful
method. This approach could be applied to screen for Chloroneb and its known metabolite (2,5-

dichloro-4-methoxyphenol) in environmental samples, even if they are not the primary target, to better
understand their presence in complex mixtures.

Investigate Mixture Toxicity: Since Chloroneb persists in the environment, it is likely to co-occur
with other contaminants. A relevant research direction is to study its combined ecological effects
with other pesticides or pollutants using in situ bioassays with native species, a methodology
highlighted in current environmental risk assessments [4].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/004835758290089X
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/004835758290089X
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11415336/
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11574627/
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11574627/
https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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